Cas no 1864073-36-8 (2-Fluoro-4-hydrazinylbenzoic acid hydrochloride)

• Product Name: 2-Fluoro-4-hydrazinylbenzoic acid hydrochloride
• CAS No: 1864073-36-8
• MF: C₇H₈ClFN₂O₂
• MW: 206.602024078369
• MDL: MFCD29034922
• CID: 4625421
• PubChem ID: 121552542
• Update Time: 2025-06-15

2-Fluoro-4-hydrazinylbenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-hydrazinylbenzoic acid hydrochloride
• 2-fluoro-4-hydrazinylbenzoic acid;hydrochloride
• 2-Fluoro-4-hydrazinylbenzoic acid hydrochloride

• MDL： MFCD29034922
• Inchi： 1S/C7H7FN2O2.ClH/c8-6-3-4(10-9)1-2-5(6)7(11)12;/h1-3,10H,9H2,(H,11,12);1H
• InChI Key： JVMBZGHOZMLRDH-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1C(=O)O)NN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Topological Polar Surface Area: 75.4

Additional information on 2-Fluoro-4-hydrazinylbenzoic acid hydrochloride

Introduction to 2-Fluoro-4-hydrazinylbenzoic acid hydrochloride (CAS No. 1864073-36-8)

2-Fluoro-4-hydrazinylbenzoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1864073-36-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluoroaromatic hydrazides, which are known for their diverse biological activities and potential applications in drug development. The presence of both a fluorine substituent and a hydrazinyl group in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for designing novel therapeutic agents.

The hydrochloride salt form of 2-Fluoro-4-hydrazinylbenzoic acid enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This improved solubility facilitates its use in various biomedical applications, including in vitro assays, in vivo studies, and the development of drug delivery systems. The compound’s ability to interact with biological targets such as enzymes and receptors makes it a promising candidate for further exploration in the quest for new treatments for various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom, due to its electronegativity and small size, can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. In the case of 2-Fluoro-4-hydrazinylbenzoic acid hydrochloride, the fluorine substituent at the 2-position of the benzene ring may enhance metabolic stability and binding affinity to biological targets. This has led to increased interest in exploring its potential as an intermediate in synthesizing novel bioactive molecules.

The hydrazinyl group at the 4-position introduces reactivity that can be exploited for further chemical modifications. Hydrazines are well-known for their ability to form covalent bonds with carbonyl groups, making them useful in the synthesis of hydrazones and other derivatives. These derivatives often exhibit enhanced biological activity, which has prompted researchers to investigate 2-Fluoro-4-hydrazinylbenzoic acid hydrochloride as a building block for drug candidates targeting conditions such as inflammation, cancer, and infectious diseases.

Current research in the field of fluorinated hydrazides has revealed several promising applications. For instance, studies have demonstrated that compounds with similar structural motifs can act as inhibitors of key enzymes involved in disease pathways. The unique combination of fluorine and hydrazinyl groups in 2-Fluoro-4-hydrazinylbenzoic acid hydrochloride suggests that it may possess inhibitory activity against enzymes such as cyclooxygenases (COX) or lipoxygenases, which are implicated in pain and inflammation.

In addition to its potential as an enzyme inhibitor, 2-Fluoro-4-hydrazinylbenzoic acid hydrochloride may also exhibit antioxidant properties. The hydrazinyl group is known to participate in redox reactions, which can help neutralize reactive oxygen species (ROS). Excessive ROS production is associated with various pathological conditions, including oxidative stress-induced diseases. Therefore, compounds that can modulate ROS levels may have therapeutic benefits in conditions such as neurodegenerative disorders, cardiovascular diseases, and aging-related pathologies.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors as treatment modalities for complex diseases. 2-Fluoro-4-hydrazinylbenzoic acid hydrochloride represents a versatile scaffold that can be modified to optimize its pharmacological profile. By incorporating additional functional groups or altering the substitution pattern on the benzene ring, researchers can fine-tune its activity against specific biological targets. This flexibility makes it an attractive candidate for structure-based drug design initiatives.

Recent computational studies have also shed light on the binding interactions of fluoroaromatic hydrazides with biological targets. Molecular docking simulations have shown that these compounds can effectively bind to active sites of enzymes and receptors, suggesting their potential as lead compounds for drug development. The precise positioning of the fluorine atom and the hydrazinyl group within these binding pockets appears to be crucial for achieving high affinity and selectivity.

Furthermore, the synthesis of 2-Fluoro-4-hydrazinylbenzoic acid hydrochloride involves well-established chemical methodologies, ensuring scalability and reproducibility for industrial applications. The synthetic route typically involves halogenation followed by nucleophilic substitution with hydrazine hydrate, resulting in the formation of the desired product with high purity. This accessibility makes it feasible to produce sufficient quantities for preclinical studies and eventual clinical trials.

The safety profile of 2-Fluoro-4-hydrazinylbenzoic acid hydrochloride is another critical aspect that has been evaluated through preliminary toxicological studies. These studies have indicated that the compound exhibits moderate solubility and moderate toxicity at higher concentrations, suggesting that it may require careful dosing if used therapeutically. However, further research is needed to fully characterize its safety profile across different species and exposure scenarios.

In conclusion,2-Fluoro-4-hydrazinylbenzoic acid hydrochloride (CAS No. 1864073-36-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules targeting various diseases. Ongoing research continues to explore its applications in drug development, particularly as an inhibitor of key enzymes involved in inflammatory and degenerative processes. As our understanding of its pharmacological properties evolves, this compound is likely to play an increasingly important role in future therapeutic strategies.